Cas no 300717-01-5 (8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 300717-01-5
• MF: C₁₅H₁₄BrIN₄O₄
• MW: 521.104534626007
• CID: 6456387
• Update Time: 2025-05-30

8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-bromo-7-(2-hydroxy-3-(4-iodophenoxy)propyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-bromo-3,7-dihydro-7-[2-hydroxy-3-(4-iodophenoxy)propyl]-3-methyl-

• Inchi： 1S/C15H14BrIN4O4/c1-20-12-11(13(23)19-15(20)24)21(14(16)18-12)6-9(22)7-25-10-4-2-8(17)3-5-10/h2-5,9,22H,6-7H2,1H3,(H,19,23,24)
• InChI Key： FXRMKIZRHCWMNZ-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(I)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1Br

Experimental Properties

• Density: 2.10±0.1 g/cm3(Predicted)
• pka: 9.04±0.70(Predicted)

Additional information on 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 300717-01-5)

8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the purine derivative class, which is well-known for its biological significance and therapeutic potential. The molecular structure incorporates several key functional groups, including a bromo substituent, a hydroxyl group, an iodo phenyl ring, and a propyl chain, which collectively contribute to its distinct chemical behavior and biological activity.

The CAS No. 300717-01-5 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structures. This alphanumeric code is essential for researchers and regulatory bodies to accurately identify and reference the substance in scientific literature, patents, and regulatory filings. The presence of multiple halogen atoms (bromo and iodine) in the molecule suggests that it may exhibit interesting electronic properties and reactivity patterns, making it a valuable candidate for further investigation in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in developing novel purine-based compounds for their potential applications in medicine. Purines are fundamental components of nucleic acids and play crucial roles in various cellular processes. Modifying the purine core with different substituents can lead to compounds with enhanced biological activity. For instance, the 8-bromo group can serve as a handle for further functionalization via cross-coupling reactions, while the hydroxyl group may influence solubility and metabolic stability. The 4-iodophenoxypropyl chain adds complexity to the molecule, potentially affecting its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have been exploring purine derivatives for various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents. The structural features of 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione make it an attractive candidate for further optimization. The presence of both electrophilic (bromo) and nucleophilic (hydroxyl) sites allows for diverse chemical modifications, enabling the synthesis of analogues with tailored properties.

Recent studies have highlighted the importance of halogenated purines in medicinal chemistry. Halogens such as bromine and iodine can enhance the binding affinity of molecules to their targets by increasing lipophilicity and improving metabolic stability. Additionally, these halogen atoms can participate in transition-metal-catalyzed reactions, facilitating the construction of complex molecular architectures. The iodophenoxypropyl moiety in this compound is particularly noteworthy, as it may contribute to interactions with specific protein or nucleic acid targets.

The tetrahydro-purine core of this molecule is another key feature that warrants attention. This scaffold is known to be biologically relevant and has been incorporated into numerous pharmacologically active compounds. The substitution pattern around the purine ring can significantly influence its pharmacokinetic properties. For example, the methyl group at position 3 may enhance metabolic stability by preventing rapid degradation in vivo. Meanwhile, the hydroxyl group at position 7 could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets.

In terms of synthetic accessibility, 8-bromo-7-2-hydroxy-3-(4-iodophenoxy)propyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents several challenges due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. For instance, cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce the 4-iodophenoxypropyl chain onto the purine core. Additionally, protecting group strategies can be utilized to ensure regioselective functionalization at multiple sites.

The pharmaceutical industry has long been interested in developing drugs based on purine derivatives due to their broad spectrum of biological activities. Compounds with similar structures have shown promise in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The unique combination of functional groups in 8-bromo-7-hydroxy, propyl chain at position 3.